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Introduction

Miracle Mix is a metal-reinforced glass ionomer cement known for its enhanced strength and
radiopacity, making it suitable for applications such as core build-ups and restoration of primary
teeth.[1][2][3][4] It is created by admixing a silver alloy with a glass ionomer cement.[1]
Accurate and reproducible assessment of its mechanical properties, particularly compressive
strength, is crucial for evaluating its performance and for quality control in research and
development. This document provides a detailed protocol for the preparation of Miracle Mix
samples for compressive strength testing, adhering to common standards and practices in
dental materials science. The compressive strength of Miracle Mix has been reported to be
significantly greater than conventional glass ionomer cements.[5]

Materials and Equipment

2.1 Materials

o GC Miracle Mix Kit (containing Powder, Liquid, and Silver Alloy)[2][3]
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« Distilled or deionized water
» Calcium hydroxide (for pulp capping, if applicable in a clinical scenario)[6][7]

e GC CAVITY CONDITIONER or GC DENTIN CONDITIONER (optional, for clinical
applications)[7]

o Petroleum jelly or similar releasing agent

2.2 Equipment

o Stainless steel or plexiglass cylindrical molds (e.g., 6 mm height x 4 mm diameter)[8][9]
e Glass slab or mixing pad[6]

» Plastic or metal spatula[10]

e Analytical balance (precision of 0.01 g)[11]

o Amalgamator (for capsule version)[2]

¢ Incubator or water bath capable of maintaining 37°C £ 1°C[9][12]

o Humidity chamber (100% relative humidity)[10]

o Universal Testing Machine (UTM) with a load cell appropriate for the expected fracture
strength[8][12]

o Calipers for precise measurement of specimen dimensions

Experimental Protocols

This section details the step-by-step procedure for preparing Miracle Mix samples and
conducting compressive strength tests. The workflow is based on manufacturer's instructions
and methodologies reported in peer-reviewed literature.

3.1 Protocol 1: Sample Preparation
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» Environment Conditioning: All preparation steps should be performed in a controlled
environment of 23°C + 1°C and 50% + 10% relative humidity, as specified by ISO 9917-1 for
dental cements.[11]

o Material Preparation: Pour the entire bottle of Miracle Mix silver alloy into the bottle of
Miracle Mix powder. Close the lid and shake thoroughly to ensure uniform distribution of the
alloy particles within the powder.[6][7][13]

e Dispensing:

o Shake the powder bottle gently before dispensing. For accurate dispensing, lightly tap the
bottle against your hand; do not shake or invert it.[6][7]

o Dispense 2 or 3 level scoops of the powder/alloy mixture onto a cool, dry glass slab or
mixing pad.[6][7][13]

o Hold the liquid bottle vertically and squeeze gently to dispense 2 drops of liquid next to the
powder.[6][7][13] Close both bottles immediately after use.

e Mixing: The total mixing time should not exceed 40 seconds.
o Divide the dispensed powder into two equal portions.[6][7][13]

o Incorporate the first portion of the powder into all of the liquid and mix with a spatula for
15-20 seconds.[6][7][13]

o Incorporate the remaining powder and mix thoroughly for an additional 20 seconds until a
homogeneous, heavy-consistency paste is achieved.[6][7][13]

e Mold Filling:

o Prior to mixing, lightly coat the inside of the cylindrical molds with a thin layer of petroleum
jelly to facilitate sample removal.

o Immediately after mixing, pack the cement into the cylindrical molds (e.g., 6 mm x 4 mm).
[8] The molds should be slightly overfilled.
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o Place a transparent matrix strip and a glass plate over the top of the mold and apply light
pressure to extrude excess material.[8][10] This creates a flat, uniform surface.

« Initial Set: Allow the samples to set in the molds in an environment of 37°C and 100%
relative humidity for one hour.[10]

e Demolding and Curing:
o After one hour, carefully remove the set specimens from the molds.

o Visually inspect the specimens for any defects or air bubbles. Discard any flawed samples.
[10]

o Immerse the specimens in distilled water or artificial saliva in an incubator at 37°C for 23
hours to ensure complete curing, for a total of 24 hours from the start of mixing.[5][9][12]
[14]

3.2 Protocol 2: Compressive Strength Testing

o Sample Retrieval and Measurement:
o After the 24-hour curing period, remove the specimens from the water/artificial saliva.
o Gently blot the surface to dry.

o Measure the diameter and height of each cylindrical specimen at three different points
using calipers and calculate the average for each dimension.

o Testing Machine Setup:

o Place the specimen on the lower platen of the Universal Testing Machine, ensuring its flat
ends are parallel to the platen surface.

o Apply a compressive load along the long axis of the cylinder at a constant crosshead
speed of 0.5 mm/min or 0.75 mm/min until the specimen fractures.[5][8][10]

o Data Acquisition:
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o Record the maximum load (P) in Newtons (N) applied to fracture the specimen.

o Calculation: Calculate the compressive strength (o) in Megapascals (MPa) using the
following formula[10]: o = 4P / (1td?) Where:

o P =Maximum load at fracture (N)
o d = Average diameter of the specimen (mm)
o T =3.1416

Data Presentation

The following tables summarize quantitative data on Miracle Mix and related glass ionomer
cements (GICs) from various studies, providing a baseline for comparison.

Table 1: Manufacturer's Specifications for Miracle Mix

Property Value Source(s)
Recommended Powder:Liquid

) 2-3 scoops : 2 drops [61[71113]
Ratio
Working Time 1 minute 30 seconds at 23°C [2][7]

) ] 5 minutes to 5 minutes 30
Setting Time o [71[13]
seconds from start of mixing

Storage Temperature 4-25°C [61[7]

Table 2: Compressive Strength of Miracle Mix and Other GICs
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Compressive
Material Strength (MPa) * Test Conditions Source(s)
SD

. . 24 hrs in artificial
Miracle Mix 151.47 +7.84 ] [5][14]
saliva at 37°C

Conventional GIC 24 hrs in artificial
- 104.57 +11.48 ) [5][14]
(Fuji IX Extra) saliva at 37°C
Zirconia-reinforced 24 hrs in artificial
) 160.91 + 8.60 ] [5][14]
GIC (Zirconomer) saliva at 37°C

Conventional GIC

) 179+ 20 24 hrs, 37°C [15]
(ChemFill Rock®)

Resin-Modified GIC

. 163 + 10 24 hrs, 37°C [15]
(Fuji-ll LC®)

Visualized Workflow

The following diagram illustrates the key stages of the experimental protocol for preparing
Miracle Mix samples for compressive strength testing.
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Phase 1: Material & Mold Preparation
Condition Environment Prepare Molds
(23°C, 50% RH) (Apply Release Agent)
Y
Prepare Powder
(Mix Alloy into Powder Bottle)

Phase 2: Mix‘.;'lg & Molding
Dispense Powder & Liquid
(2-3 scoops : 2 drops)

\ 4

Mix in Two Stages
(Total Time < 40s)

\4
( Pack Cement into Molds )

\

( Apply Pressure with Glass Plate )

Phgse 3: Cu*ng
A
Initial Set
(1 hr at 37°C, 100% RH)

Y

( Demold & Inspect Samples )

\/
Immerse in Water
(23 hrs at 37°C)

Phase 4: Testing & Analysis
Y \ 4

( Measure Sample Dimensions )

\/
Perform Compressive Test
(UTM, 0.5 mm/min)

\/

( Record Max Load (P) )

Y
( Calculate Strength (MPa) )

Click to download full resolution via product page

Caption: Workflow for Miracle Mix sample preparation and testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1166006#preparation-of-miracle-mix-
samples-for-compressive-strength-testing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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